4-(6-Chloro-5-methyl-pyrimidin-4-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester

• Molecular Formula: C15H22ClN3O2S
• Molecular Weight: 343.9 g/mol
• IUPAC Name: tert-butyl 4-(6-chloro-5-methylpyrimidin-4-yl)sulfanylpiperidine-1-carboxylate
• InChI: InChI=1S/C15H22ClN3O2S/c1-10-12(16)17-9-18-13(10)22-11-5-7-19(8-6-11)14(20)21-15(2,3)4/h9,11H,5-8H2,1-4H3
• InChI Key: LASCJMMTIBKHQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CN=C1Cl)SC2CCN(CC2)C(=O)OC(C)(C)C

Description

4-(6-Chloro-5-methyl-pyrimidin-4-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester is a useful research compound. Its molecular formula is C15H22ClN3O2S and its molecular weight is 343.9 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-mercapto-piperidine-1-carboxylic acid tert-butyl ester (1.5352 g, 7.06 mmol) and 4,6-dichloro-5-methyl-pyrimidine (1.1512 g, 7.06 mmol) in 15 mL of THF with sodium t-butoxide (1M in THF, 8.3 mL, 8.3 mmol) added dropwise. After 5 min, mixture was concentrated and residue was extracted with CH2Cl2 and H2O. Organic phase was dried over MgSO4, filtered and concentrated to give 4-(6-chloro-5-methyl-pyrimidin-4-ylsulfanyl)-piperidine-1-carboxylic acid tert-butyl ester as a yellowish solid (2.3469 g, 97%). Exact mass calculated for C15H22ClN3O2S 343.11, found 344.1 (MH+).